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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B15601061

Essential Safety and Handling Guide for 1-Decanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Decanol in a laboratory setting. The information is targeted
towards researchers, scientists, and drug development professionals to ensure safe handling
and minimize risks associated with this chemical.

Immediate Safety Precautions

1-Decanol is a combustible liquid that can cause serious eye irritation.[1][2] It is crucial to
handle this chemical with appropriate care in a well-ventilated area and away from ignition
sources.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to ensure safety when handling 1-
Decanol:
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Protection Type

Specific
Recommendations

Source

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles
conforming to EN166 (EU) or
NIOSH (US) standards.

[41(5]

Hand Protection

Nitrile rubber gloves are
recommended. For full contact,
a minimum layer thickness of
0.4 mm provides a
breakthrough time of
approximately 480 minutes.
For splash contact, a minimum
thickness of 0.2 mm is

advised.

[4]

Skin and Body Protection

A lab coat or other protective
clothing should be worn to
prevent skin contact. In the
event of a splash, immediately
remove contaminated clothing
and wash the affected skin

area with soap and water.

Respiratory Protection

If working in a poorly ventilated
area or if there is a risk of
aerosol formation, use a
NIOSH-approved respirator
with an appropriate vapor

cartridge.

[5]

Quantitative Safety Data
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Parameter Value Source
Flash Point 82°C/179.6 °F 5161171
Boiling Point 220 -240°C /428 - 464 °F [6]
Oral LD50 (Rat) 4,720 mg/kg [7]
Dermal LD50 (Rabbit) 3,560 mg/kg [7]
Inhalation LC50 (Mouse) 4 mg/L (2 hours) [7]
Occupational Exposure Limit

66 mg/m3 [1]
(Germany - MAK)
OSHA, NIOSH, ACGIH _

Not established [2][8]

Exposure Limits

Operational Handling and Disposal Plan
Standard Operating Procedure for Handling 1-Decanol

The following diagram outlines the standard procedure for handling 1-Decanol from
preparation to disposal, ensuring a safe and efficient workflow.
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Standard Operating Procedure for Handling 1-Decanol

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Ground all equipment to prevent static discharge

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Avoid inhalation of vapors

Storage v Waste Disposal

Store in a cool, dry, well-ventilated area Collect waste in a designated, labeled, sealed container

Y
Keep away from heat, sparks, and open flames Dispose of as hazardous waste via a licensed disposal company
Y
Store away from incompatible materials (e.g., strong oxidizing agents) Do not dispose of down the drain

Click to download full resolution via product page

Standard Operating Procedure for 1-Decanol
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Emergency Spill Response Plan

In the event of a 1-Decanol spill, follow the steps outlined in the diagram below to ensure a
safe and effective cleanup.
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1-Decanol Spill Response Workflow

Immediate Actions

Evacuate non-essential personnel from the spill area

Ensure adequate ventilation

Remove all sources of ignition

Containmert & Cleanup

Don appropriate PPE, including respiratory protection if necessary

l

Contain the spill using inert absorbent material (e.g., sand, vermiculite)

l

Do not use combustible materials like paper towels for large spills

l

Collect absorbed material into a suitable, closed container for disposal

Decontaminatfon & Disposal

Clean the spill area with soap and water

Label the waste container as 'Hazardous Waste' with the chemical name

Dispose of waste through a licensed hazardous waste disposal company

Click to download full resolution via product page

1-Decanol Spill Response Workflow
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First Aid Measures

In case of exposure to 1-Decanol, follow these first aid procedures:

» After Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[1]

o After Skin Contact: Wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[1]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

» After Ingestion: Rinse the mouth. Do NOT induce vomiting. Call a poison center or doctor if
you feel unwell.[1][9]

Disposal Plan

Unused 1-Decanol and contaminated materials should be disposed of as hazardous waste.

o Waste Collection: Collect waste in a dedicated, properly labeled, and sealed container. The
label should clearly indicate "Hazardous Waste" and "1-Decanol".

» Disposal Company: Arrange for disposal by a licensed and qualified hazardous waste
disposal company.[5] Do not pour 1-Decanol down the drain or dispose of it in regular trash.

[5]

o Empty Containers: Handle empty or uncleaned containers as you would the product itself.
They should also be disposed of as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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